Cas no 64859-54-7 (Benzocarbazole, methyl-(9CI))

• Product Name: Benzocarbazole, methyl-(9CI)
• CAS No: 64859-54-7
• MF: C₁₇H₁₃N
• MW: 231.291824102402
• CID: 513979
• PubChem ID: 6454977
• Update Time: 2025-04-19

Benzocarbazole, methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzocarbazole, methyl-(9CI)
• 5-methyl-11H-benzo[a]carbazole
• Benzocarbazole, methyl-

• Inchi： 1S/C17H13N/c1-11-10-15-13-7-4-5-9-16(13)18-17(15)14-8-3-2-6-12(11)14/h2-10,18H,1H3
• InChI Key： WPEOLADVBIKBOW-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2C=C(C)C3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 231.104799
• Monoisotopic Mass: 231.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.8
• XLogP3: 5

Experimental Properties

• Density: 1.24
• Boiling Point: 466.3°C at 760 mmHg
• Flash Point: 211.1°C
• Refractive Index: 1.791

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles